![molecular formula C17H15N5O2 B2771058 2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetohydrazide CAS No. 477857-44-6](/img/structure/B2771058.png)
2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetohydrazide
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Overview
Description
“2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetohydrazide” is a chemical compound with the molecular formula C17H15N5O2 . It is a complex organic compound that contains pyridinyl and pyrimidinyl groups .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetohydrazide” are not directly available from the search results .Scientific Research Applications
Aldose Reductase Inhibition and Antioxidant Activity
The derivatives of pyrido[1,2-a]pyrimidin-4-one, structurally related to 2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetohydrazide, have been identified as selective aldose reductase inhibitors exhibiting activity levels in the micromolar/submicromolar range. Their structure-activity relationship reveals the critical role of phenol or catechol hydroxyls in enzyme pharmacophoric recognition. Additionally, these compounds displayed significant antioxidant properties, especially the catechol derivatives, suggesting potential for therapeutic applications in oxidative stress-related conditions (La Motta et al., 2007).
Antimicrobial Evaluation
Novel imines and thiazolidinones derived from 2-(4-chloro-3-methylphenoxy)acetohydrazide have been synthesized and characterized, showing promising antibacterial and antifungal activities. This research underscores the compound's utility as a precursor in synthesizing biologically active molecules, offering a new avenue for antimicrobial drug development (Fuloria et al., 2009).
Plant Growth Stimulation
2-{[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetohydrazide derivatives have demonstrated a pronounced plant growth-stimulating effect. This finding introduces a novel category of compounds with agricultural applications, potentially offering a new strategy for enhancing crop yield and health (Pivazyan et al., 2019).
Anti-inflammatory Activity
Research involving heterocyclic systems fused to a thiophene moiety using citrazinic acid as a synthon has led to the synthesis of pyridines, pyrimidinones, and oxazinones with anti-inflammatory properties. These compounds have shown comparable activity to Prednisolone®, suggesting their potential as anti-inflammatory agents (Amr et al., 2007).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[4-(4-pyridin-2-ylpyrimidin-2-yl)phenoxy]acetohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O2/c18-22-16(23)11-24-13-6-4-12(5-7-13)17-20-10-8-15(21-17)14-3-1-2-9-19-14/h1-10H,11,18H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPPAYCJMJHGNHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC(=NC=C2)C3=CC=C(C=C3)OCC(=O)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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